Cas no 798563-50-5 (2-(2-Fluoro-5-methoxyphenyl)acetic acid)

2-(2-Fluoro-5-methoxyphenyl)acetic acid structure

798563-50-5 structure

Product Name:2-(2-Fluoro-5-methoxyphenyl)acetic acid

CAS No:798563-50-5

MF:C₉H₉FO₃

MW:184.164366483688

MDL:MFCD13185602

CID:1027683

Update Time:2024-10-27

2-(2-Fluoro-5-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-Fluoro-5-methoxyphenyl)acetic acid
- 2-Fluoro-5-methoxybenzeneacetic acid (ACI)
- (2-Fluoro-5-methoxyphenyl)acetic acid
- 2-(2-Fluoro-5-methoxyphenyl)aceticacid
- MDL： MFCD13185602
- Inchi： 1S/C9H9FO3/c1-13-7-2-3-8(10)6(4-7)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- InChI Key： FQQPGAGVFVTCDB-UHFFFAOYSA-N
- SMILES： O=C(CC1C(F)=CC=C(OC)C=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3

2-(2-Fluoro-5-methoxyphenyl)acetic acid Pricemore >>

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Alichem	A015000393-250mg	2-Fluoro-5-methoxyphenylacetic acid	798563-50-5	97%	250mg	$480.00	2023-09-01
Alichem	A015000393-500mg	2-Fluoro-5-methoxyphenylacetic acid	798563-50-5	97%	500mg	$823.15	2023-09-01
Alichem	A015000393-1g	2-Fluoro-5-methoxyphenylacetic acid	798563-50-5	97%	1g	$1460.20	2023-09-01
TRC	F592365-50mg	2-(2-Fluoro-5-methoxyphenyl)acetic Acid	798563-50-5		50mg	$ 50.00	2022-06-04
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TRC	F592365-500mg	2-(2-Fluoro-5-methoxyphenyl)acetic Acid	798563-50-5		500mg	$ 115.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV287-5g	2-(2-Fluoro-5-methoxyphenyl)acetic acid	798563-50-5	97%	5g	3587.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV287-200mg	2-(2-Fluoro-5-methoxyphenyl)acetic acid	798563-50-5	97%	200mg	220.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VV287-1g	2-(2-Fluoro-5-methoxyphenyl)acetic acid	798563-50-5	97%	1g	895.0CNY	2021-07-14
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2-(2-Fluoro-5-methoxyphenyl)acetic acid Production Method

Production Method 1

105728-90-3

798563-50-5

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Dimethylformamide ; -10 °C; 2 h, -10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Diphenyl diselenide , Sodium borohydride Solvents: Ethanol ; rt; 30 min, rt
2.2 Reagents: Sodium hydroxide ; rt → 40 °C; overnight, 40 °C

Reference

Inverting the Regioselectivity of the Berberine Bridge Enzyme by Employing Customized Fluorine-Containing Substrates

Resch, Verena; et al, Chemistry - A European Journal, 2012, 18(41), 13173-13179

Production Method 2

1418126-43-8

798563-50-5

Reaction Conditions

1.1 Reagents: Diphenyl diselenide , Sodium borohydride Solvents: Ethanol ; rt; 30 min, rt
1.2 Reagents: Sodium hydroxide ; rt → 40 °C; overnight, 40 °C

Reference

Inverting the Regioselectivity of the Berberine Bridge Enzyme by Employing Customized Fluorine-Containing Substrates

Resch, Verena; et al, Chemistry - A European Journal, 2012, 18(41), 13173-13179